Cas no 724767-00-4 (1H-Indazole-5,6-diamine,3-methyl-)

1H-Indazole-5,6-diamine,3-methyl- structure
724767-00-4 structure
Product Name:1H-Indazole-5,6-diamine,3-methyl-
CAS No:724767-00-4
MF:C8H10N4
MW:162.19180059433
CID:558694
PubChem ID:45122443
Update Time:2025-04-19

1H-Indazole-5,6-diamine,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-5,6-diamine,3-methyl-
    • 724767-00-4
    • 3-Methyl-1H-indazole-5,6-diamine
    • Inchi: 1S/C8H10N4/c1-4-5-2-6(9)7(10)3-8(5)12-11-4/h2-3H,9-10H2,1H3,(H,11,12)
    • InChI Key: IMRQUHKOCGTWEP-UHFFFAOYSA-N
    • SMILES: N1C(C)=C2C=C(C(=CC2=N1)N)N

Computed Properties

  • Exact Mass: 162.091
  • Monoisotopic Mass: 162.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7A^2
  • XLogP3: 0.6
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